Cas no 1780209-81-5 (7-methyl-2,7-diazaspiro[4.4]nonan-3-one)

• Product Name: 7-methyl-2,7-diazaspiro[4.4]nonan-3-one
• CAS No: 1780209-81-5
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 5290371
• PubChem ID: 105430101
• Update Time: 2026-03-10

7-methyl-2,7-diazaspiro[4.4]nonan-3-one Chemical and Physical Properties

Names and Identifiers

• 7-methyl-2,7-diazaspiro[4.4]nonan-3-one

• Inchi： 1S/C8H14N2O/c1-10-3-2-8(6-10)4-7(11)9-5-8/h2-6H2,1H3,(H,9,11)
• InChI Key： WRYGZSOYJLUPFL-UHFFFAOYSA-N
• SMILES： C1C2(CCN(C)C2)CC(=O)N1

Computed Properties

• Exact Mass: 154.110613074g/mol
• Monoisotopic Mass: 154.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazaspirononane derivatives

Additional information on 7-methyl-2,7-diazaspiro[4.4]nonan-3-one

7-Methyl-2,7-Diazaspiro[4.4]Nonan-3-One: A Comprehensive Overview

The compound with CAS No. 1780209-81-5, commonly referred to as 7-methyl-2,7-diazaspiro[4.4]nonan-3-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the spirocyclic class of compounds, which are characterized by two rings sharing a single atom. The spiro structure in this molecule is formed by a six-membered ring fused to a seven-membered ring, creating a unique framework that contributes to its diverse chemical properties.

7-Methyl-2,7-diazaspiro[4.4]nonan-3-one is notable for its diazaspiro framework, which includes two nitrogen atoms within the spiro system. This arrangement not only enhances the molecule's stability but also introduces versatile reactivity, making it a valuable substrate for various synthetic transformations. Recent studies have highlighted its potential as a building block in the construction of complex natural products and bioactive molecules.

The synthesis of 7-methyl-2,7-diazaspiro[4.4]nonan-3-one involves a multi-step process that typically begins with the preparation of precursor compounds. One common approach is the use of ring-closing metathesis to form the spirocyclic core, followed by functional group transformations to introduce the methyl and ketone groups. Researchers have also explored alternative methods, such as organocatalytic strategies and microwave-assisted synthesis, to optimize the production of this compound.

From an applications standpoint, 7-methyl-2,7-diazaspiro[4.4]nonan-3-one has shown promise in drug discovery efforts. Its rigid spirocyclic structure allows for precise control over molecular geometry, which is crucial for achieving desired pharmacokinetic properties. For instance, derivatives of this compound have been investigated as potential inhibitors of enzymes involved in cancer progression and neurodegenerative diseases.

Recent advancements in computational chemistry have further enhanced our understanding of the electronic and steric properties of 7-methyl-2,7-diazaspiro[4.4]nonan-3-one. Quantum mechanical calculations have revealed insights into its conformational flexibility and reactivity patterns, paving the way for more efficient synthetic routes and improved bioavailability profiles.

In conclusion, 7-methyl-2,7-diazaspiro[4.4]nonan-3-one (CAS No. 1780209-81-5) stands out as a versatile and intriguing molecule with significant potential in both academic research and industrial applications. Its unique spirocyclic architecture and functional versatility make it an invaluable tool for chemists and pharmacologists alike.